2-Propan-1,1,1,3,3,3-d6-ol-d, 2-(methyl-d3)-
2-Propan-1,1,1,3,3,3-d6-ol-d, 2-(methyl-d3)-
Brand Name:
Vulcanchem
CAS No.:
53001-22-2
VCID:
VC0166771
InChI:
InChI=1S/C4H10O/c1-4(2,3)5/h5H,1-3H3/i1D3,2D3,3D3,5D
SMILES:
CC(C)(C)O
Molecular Formula:
C4H10O
Molecular Weight:
84.18 g/mol
2-Propan-1,1,1,3,3,3-d6-ol-d, 2-(methyl-d3)-
CAS No.: 53001-22-2
Reference Standards
VCID: VC0166771
Molecular Formula: C4H10O
Molecular Weight: 84.18 g/mol
| CAS No. | 53001-22-2 |
|---|---|
| Product Name | 2-Propan-1,1,1,3,3,3-d6-ol-d, 2-(methyl-d3)- |
| Molecular Formula | C4H10O |
| Molecular Weight | 84.18 g/mol |
| IUPAC Name | 1,1,1,3,3,3-hexadeuterio-2-deuteriooxy-2-(trideuteriomethyl)propane |
| Standard InChI | InChI=1S/C4H10O/c1-4(2,3)5/h5H,1-3H3/i1D3,2D3,3D3,5D |
| Standard InChIKey | DKGAVHZHDRPRBM-SGLLWXCUSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])O[2H] |
| SMILES | CC(C)(C)O |
| Canonical SMILES | CC(C)(C)O |
| Synonyms | 2-Methyl-2-propanol-d10, tert-Butanol-d10, 1,1-Dimethylethanol-d10 |
| PubChem Compound | 2723971 |
| Last Modified | Nov 11 2021 |
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